Cyclapolin-9
Cyclapolin-9
Cyclapolin-9 is a selective, ATP-competitive polo-like kinase 1 (PLK1) inhibitor.
Brand Name:
Vulcanchem
CAS No.:
40533-25-3
VCID:
VC0524698
InChI:
InChI=1S/C9H4F3N3O4S/c10-9(11,12)3-1-4-6(5(2-3)15(18)19)20-8(7(13)16)14(4)17/h1-2H,(H2,13,16)
SMILES:
C1=C(C=C(C2=C1[N+](=C(S2)C(=O)N)[O-])[N+](=O)[O-])C(F)(F)F
Molecular Formula:
C9H4F3N3O4S
Molecular Weight:
307.21 g/mol
Cyclapolin-9
CAS No.: 40533-25-3
Inhibitors
VCID: VC0524698
Molecular Formula: C9H4F3N3O4S
Molecular Weight: 307.21 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 40533-25-3 |
|---|---|
| Product Name | Cyclapolin-9 |
| Molecular Formula | C9H4F3N3O4S |
| Molecular Weight | 307.21 g/mol |
| IUPAC Name | 7-nitro-3-oxido-5-(trifluoromethyl)-1,3-benzothiazol-3-ium-2-carboxamide |
| Standard InChI | InChI=1S/C9H4F3N3O4S/c10-9(11,12)3-1-4-6(5(2-3)15(18)19)20-8(7(13)16)14(4)17/h1-2H,(H2,13,16) |
| Standard InChIKey | FHFLXKUKCSDMLD-UHFFFAOYSA-N |
| SMILES | C1=C(C=C(C2=C1[N+](=C(S2)C(=O)N)[O-])[N+](=O)[O-])C(F)(F)F |
| Canonical SMILES | C1=C(C=C(C2=C1[N+](=C(S2)C(=O)N)[O-])[N+](=O)[O-])C(F)(F)F |
| Appearance | Solid powder |
| Description | Cyclapolin-9 is a selective, ATP-competitive polo-like kinase 1 (PLK1) inhibitor. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Cyclapolin-9; Cyclapolin 9; Cyclapolin9; |
| Reference | 1: Hennenberg M, Kuppermann P, Yu Q, Herlemann A, Tamalunas A, Wang Y, Rutz B, Ciotkowska A, Strittmatter F, Stief CG, Gratzke C. Inhibition of Prostate Smooth Muscle Contraction by Inhibitors of Polo-Like Kinases. Front Physiol. 2018 Jun 15;9:734. doi: 10.3389/fphys.2018.00734. eCollection 2018. PubMed PMID: 29962965; PubMed Central PMCID: PMC6013909. |
| PubChem Compound | 2779952 |
| Last Modified | Nov 11 2021 |
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